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An Objective Comparison of LEM-14 and its Predecessor, LEM-6

For researchers, scientists, and drug development professionals utilizing wearable technology

for data acquisition and monitoring, the selection of appropriate hardware is critical. This guide

provides a detailed comparison of the LEM-14 smartwatch and its predecessor, the LEM-6.

While the query referenced "LEM-06," publicly available information indicates that the likely

predecessor in this product line is the LEM-6. This comparison is based on publicly available

specifications and reviews to provide an objective overview for technical evaluation.

Quantitative Data Summary
The following tables summarize the key technical specifications of the LEM-14 and LEM-6,

offering a clear comparison of their hardware and software capabilities.

Table 1: Core Hardware Specifications
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Feature LEM-14 LEM-6

Processor MediaTek MT6762 (Helio P22) MediaTek MTK6580

RAM 4 GB 1 GB

Internal Storage 64 GB 16 GB

Display Type IPS LCD AMOLED

Screen Size 1.69 inches 1.4 inches

Resolution 450 x 450 pixels 400 x 400 pixels

Battery Capacity 1600 mAh 550 mAh

Table 2: Connectivity and Sensors

Feature LEM-14 LEM-6

Cellular Connectivity 4G LTE (Nano-SIM) 3G (Nano-SIM)

Wi-Fi Yes Yes

Bluetooth 5.0 4.0

GPS Yes Yes

Heart Rate Monitor Yes Yes

Pedometer Yes Yes

Table 3: Physical and Environmental Specifications
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Feature LEM-14 LEM-6

Front Camera 8 MP Not Available

Side Camera 13 MP Not Available

Operating System Android 10 Android 5.1

Water Resistance 5ATM & IP68 IP67

Weight 90g Not specified

Methodologies for Performance Evaluation
Detailed experimental protocols for performance metrics such as battery life, sensor accuracy,

and processing speed are not publicly released by the manufacturer. The performance data

cited in public reviews are typically based on user experience under normal usage conditions,

which may include a combination of standby, active use of applications, and connectivity to

cellular and Wi-Fi networks. For rigorous scientific applications, independent validation of

sensor accuracy and battery performance under controlled conditions is recommended.

Key Architectural and Performance Differences
The LEM-14 represents a significant technological advancement over the LEM-6. The upgrade

in the processor from the MediaTek MTK6580 to the MT6762, combined with a fourfold

increase in RAM, provides substantially more computational power.[1][2] This enhancement is

critical for applications requiring real-time data processing or the use of more demanding third-

party applications from the Google Play Store.

The LEM-14 operates on Android 10, a more modern and secure operating system compared

to the LEM-6's Android 5.1.[2][3] This allows for better compatibility with current applications

and improved system functionalities.

A major divergence in hardware is the inclusion of dual cameras in the LEM-14 (an 8 MP front

camera and a 13 MP side camera), a feature entirely absent in the LEM-6.[1] This capability

can be leveraged for video conferencing, and visual data capture in various research settings.
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The battery capacity of the LEM-14 is nearly three times that of the LEM-6 (1600 mAh vs. 550

mAh), leading to a significantly longer operational duration between charges.[1][2]

Furthermore, the LEM-14 boasts a higher water and dust resistance rating of 5ATM and IP68,

compared to the IP67 rating of the LEM-6, offering greater durability in diverse environmental

conditions.[1][2]

Visualized Feature Comparison
The following diagrams illustrate the evolution of key features from the LEM-6 to the LEM-14
and a simplified workflow for data acquisition.
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LEM-6
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MTK6580 CPU MT6762 CPU
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1 GB RAM 4 GB RAM
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550 mAh 1600 mAh
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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